Cas no 4997-36-8 (10-Methyl-10H-phenothiazine-3-carbaldehyde)

• Product Name: 10-Methyl-10H-phenothiazine-3-carbaldehyde
• CAS No: 4997-36-8
• MF: C₁₄H₁₁NOS
• MW: 241.308242082596
• CID: 1075505
• PubChem ID: 617826
• Update Time: 2025-04-20

10-Methyl-10H-phenothiazine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 10-Methyl-10H-phenothiazine-3-carbaldehyde
• 10H-phenothiazine-3-carboxaldehyde, 10-methyl-
• 10-Me-3-formyl-phenothiazine
• 10-methyl-10H-phenothiazin-3-carbaldehyde
• 10-methyl-10Hphenothiazine-3-carbald
• 10-Methylphenothiazine-3-carboxaldehyde
• 3-Formyl-10-methylphenothiazine
• AC1LDFYP
• CTK1D0255
• N-methylphenothiazine-3-carbaldehyde
• Oprea1_051091
• 10-methylphenothiazine-3-carbaldehyde
• AKOS015850925
• 10-Methyl-10H-phenothiazine-3-carbaldehyde #
• 4997-36-8
• SCHEMBL1418367
• YSZC937
• CS-0358068
• InChI=1/C14H11NOS/c1-15-11-4-2-3-5-13(11)17-14-8-10(9-16)6-7-12(14)15/h2-9H,1H
• STL323984
• DB-301275
• 10-Methyl-10H-phenothiazine-3-carboxaldehyde
• AT25301
• DTXSID50347093

• MDL： MFCD00778352
• Inchi： 1S/C14H11NOS/c1-15-11-4-2-3-5-13(11)17-14-8-10(9-16)6-7-12(14)15/h2-9H,1H3
• InChI Key： DZCOHLCHTVMOJU-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C)C2C=CC(C=O)=CC1=2

Computed Properties

• Exact Mass: 241.05613515g/mol
• Monoisotopic Mass: 241.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 3.79660